Cas no 591233-81-7 (5-tert-butyl-1-methyl-1H-pyrazol-3-amine)

• Product Name: 5-tert-butyl-1-methyl-1H-pyrazol-3-amine
• CAS No: 591233-81-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 2125081
• Update Time: 2023-11-19

5-tert-butyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1-methyl-1H-pyrazol-3-amine
• 5-(1,1-dimethylethyl)-1-methyl-1H-Pyrazol-3-amine
• KYZWYUQUBBZLPO-UHFFFAOYSA-N
• 5-tert-butyl-1-methyl-pyrazol-3-amine
• CID 83694545
• 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-methyl-

• Inchi： 1S/C8H15N3/c1-8(2,3)6-5-7(9)10-11(6)4/h5H,1-4H3,(H2,9,10)
• InChI Key： KYZWYUQUBBZLPO-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(N)=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 43.8